Cas no 2003025-76-9 (3-Butyn-2-one, 1-(2-piperidinyl)-)

• Product Name: 3-Butyn-2-one, 1-(2-piperidinyl)-
• CAS No: 2003025-76-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5292540
• Update Time: 2025-06-10

3-Butyn-2-one, 1-(2-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-one, 1-(2-piperidinyl)-

• Inchi： 1S/C9H13NO/c1-2-9(11)7-8-5-3-4-6-10-8/h1,8,10H,3-7H2
• InChI Key： KTLJGVBCEDCHLM-UHFFFAOYSA-N
• SMILES： C(C1CCCCN1)C(=O)C#C

Additional information on 3-Butyn-2-one, 1-(2-piperidinyl)-

Research Briefing on 3-Butyn-2-one, 1-(2-piperidinyl)- (CAS: 2003025-76-9): Recent Advances and Applications

3-Butyn-2-one, 1-(2-piperidinyl)- (CAS: 2003025-76-9) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and oncological disorders. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Butyn-2-one, 1-(2-piperidinyl)- as a key intermediate in the synthesis of selective acetylcholinesterase (AChE) inhibitors. The researchers demonstrated that derivatives of this compound exhibit high affinity for AChE, making them promising candidates for the treatment of Alzheimer's disease. The study employed molecular docking and in vitro assays to validate the compound's efficacy, revealing a significant reduction in amyloid-beta aggregation in neuronal cell lines.

In another groundbreaking study, researchers at the National Cancer Institute investigated the antitumor properties of 3-Butyn-2-one, 1-(2-piperidinyl)- derivatives. The findings, published in Cancer Research (2024), indicated that these compounds exhibit potent inhibitory effects on the PI3K/AKT/mTOR signaling pathway, a critical target in cancer therapy. In vivo experiments using xenograft models showed a marked reduction in tumor growth, with minimal toxicity to normal cells, suggesting a high therapeutic index.

The synthetic accessibility of 3-Butyn-2-one, 1-(2-piperidinyl)- has also been a focus of recent research. A team at the University of Cambridge developed a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield (Angewandte Chemie, 2023). This advancement addresses previous challenges in the stereoselective synthesis of the compound, paving the way for its broader application in chiral drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Butyn-2-one, 1-(2-piperidinyl)- derivatives. A review in Drug Discovery Today (2024) emphasized the need for further studies to improve bioavailability and reduce off-target effects. Nevertheless, the compound's unique structural features and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative therapeutics.

In conclusion, 3-Butyn-2-one, 1-(2-piperidinyl)- (CAS: 2003025-76-9) continues to garner attention as a multifaceted scaffold in medicinal chemistry. Its applications span from neurodegenerative diseases to oncology, supported by robust preclinical data. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.